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Compound of Interest

Compound Name:
2-Methoxy-3-methyl-

[1,4]benzoquinone

Cat. No.: B1254543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-Methoxy-3-methyl-

benzoquinone, a key chemical intermediate in the synthesis of biologically active compounds,

most notably Coenzyme Q10 (CoQ10). This document details its synthesis, applications, and

relevant experimental protocols.

Introduction
2-Methoxy-3-methyl-benzoquinone is a valuable building block in organic synthesis. Its primary

application lies in its role as a precursor to 2,3-dimethoxy-5-methyl-1,4-benzoquinone

(Coenzyme Q0), which is the core benzoquinone structure of the Coenzyme Q series.

Coenzyme Q10 is an essential component of the electron transport chain in mitochondria and a

potent antioxidant, making its synthesis a significant focus in the pharmaceutical and

nutraceutical industries. The methoxy and methyl substituents on the benzoquinone ring are

crucial for its subsequent transformations into the more complex Coenzyme Q analogs.

Physicochemical and Spectroscopic Data
A summary of the key physical and chemical properties of 2-Methoxy-3-methyl-benzoquinone

and its direct product, 2,3-dimethoxy-5-methyl-1,4-benzoquinone (Coenzyme Q0), is provided
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below.

Property
2-Methoxy-3-methyl-
benzoquinone

2,3-dimethoxy-5-methyl-
1,4-benzoquinone
(Coenzyme Q0)

Molecular Formula C₈H₈O₃ C₉H₁₀O₄

Molecular Weight 152.15 g/mol 182.17 g/mol [1]

CAS Number 2207-57-0[2] 605-94-7[1]

Appearance -
Yellow crystalline solid[3] or

powder[1]

Melting Point - 58-60 °C[1]

Solubility -

Soluble in DMF (100 mg/ml),

DMSO (100 mg/ml), and

Ethanol (5 mg/ml)

Note: Detailed experimental data for 2-Methoxy-3-methyl-benzoquinone is not as readily

available in the public domain as for its derivatives.

Synthesis of 2-Methoxy-3-methyl-benzoquinone: A
Green Chemistry Approach
A high-yielding and environmentally benign "telescoped" process for the synthesis of 2-

methoxy-3-methyl-[3][4]benzoquinone has been developed, avoiding the use of hazardous

heavy metal oxidants like sodium dichromate.[4][5]

Reaction Scheme
Experimental Protocol
Materials:

Starting Material (e.g., 2-methoxy-3-methylphenol or a related precursor)

Hydrogen Peroxide (H₂O₂)
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Nitric Acid (HNO₃)

Acetic Acid (CH₃COOH)

Standard laboratory glassware and equipment for organic synthesis

Procedure:

While a detailed, step-by-step protocol from a peer-reviewed journal is not readily available

in the provided search results, the key reagents for a green synthesis have been identified

as hydrogen peroxide and nitric acid in acetic acid.[4][5] This method is reported to achieve a

high yield of 95%.[4]

A typical procedure would involve the controlled addition of the oxidizing agents (H₂O₂ and a

catalytic amount of HNO₃) to a solution of the starting material in acetic acid.

The reaction temperature and time would need to be carefully monitored to ensure selective

oxidation and prevent side reactions.

Work-up would likely involve quenching of the excess oxidant, extraction of the product into

an organic solvent, washing to remove acids, drying, and finally, purification by crystallization

or chromatography.

Application in the Synthesis of Coenzyme Q0
2-Methoxy-3-methyl-benzoquinone is a direct precursor to 2,3-dimethoxy-5-methyl-1,4-

benzoquinone (Coenzyme Q0), a critical intermediate in the total synthesis of Coenzyme Q10.

Reaction Scheme
Experimental Protocol
Materials:

2-Methoxy-3-methyl-benzoquinone

A suitable methylating agent (e.g., dimethyl sulfate, methanol with a catalyst)

Solvent (e.g., dichloromethane, methanol)
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Base (if required, e.g., potassium carbonate)

Standard laboratory glassware and equipment for organic synthesis

Procedure:

The synthesis of Coenzyme Q0 from 3,4,5-trimethoxytoluene using hydrogen peroxide as an

oxidant in the presence of a supported heteropolyacid catalyst and a phase transfer catalyst

(PEG-1000) in acetic acid has been reported with a yield of 90% and purity of 97%.[6]

A general procedure for methoxylation would involve dissolving 2-Methoxy-3-methyl-

benzoquinone in a suitable solvent.

The methylating agent and any necessary catalyst or base would then be added.

The reaction mixture would be stirred, potentially with heating, for a specified period.

Upon completion, the reaction would be worked up by washing with water, extracting the

product, drying the organic layer, and removing the solvent.

The crude product would then be purified, for example, by recrystallization from a suitable

solvent like ethanol or by column chromatography.

Coenzyme Q10 Biosynthesis Pathway
The following diagram illustrates the biosynthetic pathway of Coenzyme Q10, highlighting the

formation of the benzoquinone ring and the subsequent isoprenoid side-chain attachment.

While 2-Methoxy-3-methyl-benzoquinone is a synthetic intermediate, this pathway provides

context for the biological importance of the benzoquinone core.
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Caption: Biosynthesis of Coenzyme Q10.

Experimental Workflow for Coenzyme Q0 Synthesis
The logical workflow for the synthesis of Coenzyme Q0 from a suitable precursor, involving the

intermediate 2-Methoxy-3-methyl-benzoquinone, is depicted below.
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Caption: Synthetic workflow to Coenzyme Q0.

Conclusion
2-Methoxy-3-methyl-benzoquinone serves as a crucial intermediate in the efficient and

increasingly green synthesis of Coenzyme Q0 and, by extension, Coenzyme Q10. The
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protocols and data presented here provide a valuable resource for researchers in organic

synthesis and drug development, facilitating the production of these vital biological molecules.

Further research into optimizing reaction conditions and exploring novel synthetic routes will

continue to enhance the accessibility and application of these important benzoquinone

derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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